Cas no 1935538-95-6 (7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one)

• Product Name: 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one
• CAS No: 1935538-95-6
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD28399363
• CID: 4777983
• Update Time: 2025-06-14

7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one
• 7-Bromo-1,2-dihydro-pyrrolo[3,4-c]pyridin-3-one
• SB34798

• MDL： MFCD28399363
• Inchi： 1S/C7H5BrN2O/c8-6-3-9-1-5-4(6)2-10-7(5)11/h1,3H,2H2,(H,10,11)
• InChI Key： OFZZIDRUKYVXPE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C(NCC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 42

Additional information on 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one

Research Briefing on 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one (CAS: 1935538-95-6) in Chemical Biology and Pharmaceutical Applications

The compound 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one (CAS: 1935538-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrrolopyridinone core, serves as a versatile intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, neurological disorders, and infectious diseases. Recent studies have explored its role as a key building block in medicinal chemistry, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo-substituted moiety at the 7-position was found to enhance electrophilic reactivity, enabling efficient cross-coupling reactions for further functionalization. The study reported a series of derivatives with improved selectivity and potency against BTK, a critical target in B-cell malignancies and autoimmune diseases. Molecular docking analyses revealed that the pyrrolopyridinone core facilitated optimal binding interactions within the ATP-binding pocket of BTK.

Another notable advancement was reported in ACS Chemical Neuroscience, where 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one was utilized to develop small-molecule modulators of the sigma-2 receptor (σ2R), a protein implicated in neurodegenerative diseases such as Alzheimer's. The compound's planar structure and electron-rich environment were leveraged to design σ2R ligands with high blood-brain barrier permeability. In vivo studies in murine models showed promising neuroprotective effects, reducing amyloid-beta plaque formation by 40% compared to controls. These findings underscore the scaffold's potential in CNS drug discovery.

From a synthetic chemistry perspective, recent innovations in late-stage functionalization have expanded the applications of 1935538-95-6. A 2024 Nature Communications paper detailed a photoredox-catalyzed C-H activation protocol that enables direct arylation at the 4-position of the pyrrolopyridinone ring, bypassing traditional protection-deprotection steps. This methodology significantly improved the synthetic yield (up to 85%) and allowed for the rapid generation of diverse compound libraries for high-throughput screening.

In the realm of antibacterial research, 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one derivatives have shown activity against multidrug-resistant Gram-positive pathogens. A structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters identified that N-alkylation at the 2-position enhanced membrane penetration, with lead compounds exhibiting MIC values of ≤2 µg/mL against MRSA strains. The bromo substituent was found to be crucial for maintaining antibacterial potency while minimizing cytotoxicity in mammalian cells.

Ongoing clinical investigations are exploring the pharmacokinetic profile of 1935538-95-6-based drug candidates. Phase I trials of a BTK inhibitor derived from this scaffold demonstrated favorable oral bioavailability (F = 78%) and a half-life of 12-14 hours in healthy volunteers, as reported at the 2023 American Chemical Society National Meeting. These results position 7-Bromo-1H-pyrrolo[3,4-c]pyridin-3(2H)-one as a privileged structure in the development of next-generation therapeutics with improved dosing regimens.

Future research directions are likely to focus on expanding the therapeutic applications of this scaffold through computational drug design and fragment-based screening approaches. The compound's synthetic tractability and demonstrated biological activities across multiple target classes make it a valuable asset in the medicinal chemist's toolkit. Continued optimization of its physicochemical properties may further enhance its drug-likeness and clinical translation potential.